Cas no 2580191-85-9 (2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid
• CAS No: 2580191-85-9
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 5659518
• PubChem ID: 165894724
• Update Time: 2025-10-24

2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580191-85-9
• EN300-27727771
• 2-(4-{[(benzyloxy)carbonyl]amino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid
• 2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid

• Inchi： 1S/C15H15N3O4S/c1-23-14-16-8-11(7-12(19)20)13(17-14)18-15(21)22-9-10-5-3-2-4-6-10/h2-6,8H,7,9H2,1H3,(H,19,20)(H,16,17,18,21)
• InChI Key： FOOZEFVMTZRLAM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(CC(=O)O)C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid

Research Brief on 2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid (CAS: 2580191-85-9)

In recent years, the compound 2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid (CAS: 2580191-85-9) has emerged as a promising intermediate in the development of novel pharmaceutical agents. This pyrimidine derivative has attracted significant attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both a benzyloxycarbonylamino group and a methylsulfanyl moiety makes this compound particularly valuable for further chemical modifications and drug discovery efforts.

Current research indicates that this compound serves as a crucial building block for the synthesis of various biologically active molecules. Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its utility in creating kinase inhibitors with improved selectivity profiles. The structural flexibility of this intermediate allows for the introduction of diverse pharmacophores, making it particularly valuable for structure-activity relationship (SAR) studies in drug development programs.

A comprehensive literature review reveals that 2580191-85-9 has been primarily investigated for its potential in oncology therapeutics. The methylsulfanyl group at the 2-position of the pyrimidine ring appears to contribute significantly to the compound's ability to interact with various biological targets. Recent in vitro studies have shown promising results in modulating specific protein-protein interactions involved in cancer cell proliferation pathways.

The synthetic accessibility of this compound has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes an optimized, scalable synthesis route that achieves higher yields while maintaining excellent purity standards. This development is particularly important for potential industrial-scale production and further pharmacological evaluation.

From a safety perspective, preliminary toxicological assessments of 2-(4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidin-5-yl)acetic acid suggest a favorable profile for pharmaceutical applications. However, researchers emphasize the need for more comprehensive studies to fully understand its metabolic fate and potential off-target effects before advancing to clinical development stages.

Looking forward, the scientific community anticipates that this compound will continue to play a significant role in the development of new therapeutic agents. Its structural features make it particularly suitable for fragment-based drug discovery approaches, and several research groups are currently exploring its potential in addressing unmet medical needs in various disease areas beyond oncology.